Cas no 39082-00-3 (4-chloro-3-oxo-n-phenylbutanamide)

• Product Name: 4-chloro-3-oxo-n-phenylbutanamide
• CAS No: 39082-00-3
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 1496055
• PubChem ID: 38215
• Update Time: 2025-04-21

4-chloro-3-oxo-n-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• EINECS 254-276-4
• 2-chloroacetoacetanilide
• ACETOACETANILIDE, 4-CHLORO-
• AC1L1ZBN
• chloroacetoacetanilide
• Butanamide, 4-chloro-3-oxo-N-phenyl-
• BRN 2369400
• 4-Chloroacetoacetanilide
• 4-chloro-acetoacetic acid anilide
• CTK3I9152
• 2-chloroacetylacetanilide
• 4-chloro-3-oxo-N-phenylbutanamide
• 3-12-00-00995 (Beilstein Handbook Reference)
• NS00030506
• gamma-Chloroacetoacetanilide
• gamma-Chloroaceto acetic acid anilide
• 39082-00-3
• DTXSID0068155
• SCHEMBL5364516
• 4-chloro-3-oxo-n-phenylbutanamide

• Inchi： 1S/C10H10ClNO2/c11-7-9(13)6-10(14)12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14)
• InChI Key： CJLSDBRIXZFCKV-UHFFFAOYSA-N
• SMILES： ClCC(CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 211.0401
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17